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Compound of Interest

6-(Methylthio)pyridin-3-ylboronic
Compound Name: d
aci

cat. No.: B1303069

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused analysis of the fundamental chemical property of 6-
(methylthio)pyridin-3-ylboronic acid: its molecular weight. Accurate determination of
molecular weight is a critical first step in nearly all laboratory and drug development
applications, from stoichiometric calculations in chemical synthesis to concentration
preparations for in-vitro and in-vivo assays.

Core Physicochemical Data

The primary identifier for any chemical compound in experimental design is its molecular
formula, which directly informs its molecular weight.

Molecular Formula: CeHsBNO2S[1]

The molecular weight is derived from the sum of the atomic weights of its constituent atoms.
The table below outlines this calculation based on the standard atomic weights of each
element.
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Standard Total

Element Symbol Count Atomic Weight  Contribution (
(g/mol) g/mol )

Carbon C 6 12.011 72.066

Hydrogen H 8 1.008 8.064

Boron B 1 10.81 10.81

Nitrogen N 1 14.007 14.007

Oxygen O 2 15.999 31.998

Sulfur S 1 32.065 32.065

Total 169.01

Based on this, the molecular weight of 6-(methylthio)pyridin-3-ylboronic acid is 169.01 g/mol
[1][2](3]

Visualization of Molecular Weight Calculation

The following diagram illustrates the logical relationship between the compound's elemental
composition and the final calculated molecular weight.
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6-(methylthio)pyridin-3-ylboronic acid
CsHsBNO2S

Elemental Composition & Atomic Weights (g/mol)

Carbon (C) Hydrogen (H) Boron (B) Nitrogen (N) Oxygen (O) Sulfur (S)
6x12.011 8x1.008 1x10.81 1x14.007 2 x15.999 1 x 32.065

!

Molecular Weight
169.01 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight from elemental composition.

Methodologies and Protocols

The determination of a compound's molecular weight is a computational task based on its
established molecular formula and the standard atomic weights of its constituent elements as
defined by the International Union of Pure and Applied Chemistry (IUPAC).

Methodology for Calculation:

o Determine the Molecular Formula: The definitive molecular formula is established through
analytical techniques such as mass spectrometry and elemental analysis. For 6-
(methylthio)pyridin-3-ylboronic acid, the formula is CeHsBNO2S.[1]

« ldentify Constituent Elements: The elements present are Carbon (C), Hydrogen (H), Boron
(B), Nitrogen (N), Oxygen (O), and Sulfur (S).
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e Sum Atomic Weights: The number of atoms of each element is multiplied by its standard
atomic weight. The sum of these products yields the molecular weight of the compound.
Standard atomic weights are used, which represent a weighted average of the natural
abundances of an element's isotopes.[4][5]

It is important to note that while experimental protocols are crucial for determining a
compound's structure and formula, the calculation of the molecular weight itself is a
deterministic process. Therefore, detailed experimental workflows or descriptions of signaling
pathways are not applicable to this specific topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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